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Abstract

12-Hydroxydodecanoic acid (12-HDA), a C12 w-hydroxy fatty acid, is a versatile bio-based
monomer with significant potential across a spectrum of industrial applications. Its unique
bifunctional nature, possessing both a terminal hydroxyl and a carboxyl group, allows it to
serve as a fundamental building block for a variety of polymers and specialty chemicals. This
technical guide provides an in-depth overview of the synthesis, polymerization, and key
industrial uses of 12-HDA, with a focus on its applications in high-performance polymers,
cosmetics, and lubricants. Detailed experimental protocols, quantitative data, and process
visualizations are presented to support researchers and professionals in leveraging the unique
properties of this compound.

Introduction

12-Hydroxydodecanoic acid (12-HDA) is a saturated hydroxy fatty acid with the chemical
formula HO(CH2)1:COOH.[1] Traditionally sourced from petrochemical precursors, recent
advancements in biotechnology have enabled its production from renewable feedstocks,
positioning it as a sustainable alternative in the chemical industry.[2] Its ability to undergo self-
polymerization via condensation reactions makes it an ideal monomer for the synthesis of
linear polyesters, specifically poly(12-hydroxydodecanoate), a biodegradable thermoplastic
with properties comparable to conventional plastics.[2] Furthermore, its amphiphilic nature
lends itself to applications in surfactants, emulsifiers, and as a functional ingredient in cosmetic
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and personal care formulations.[3][4] This guide will explore the synthesis pathways,
polymerization methodologies, and diverse industrial applications of 12-HDA, supported by
relevant technical data and experimental procedures.

Physicochemical Properties of 12-
Hydroxydodecanoic Acid

A thorough understanding of the fundamental physicochemical properties of 12-HDA is
essential for its effective utilization in various applications.

Property Value Reference
Molecular Formula C12H2403 [5]
Molecular Weight 216.32 g/mol [5]
CAS Number 505-95-3 [6]
Appearance White to off-white powder/solid  [6]
Melting Point 85-88 °C [6]
Solubility Slightly soluble in DMSO and 6]
Methanol
LogP 2.866 (estimated) [6]
pKa 4.78 £ 0.10 (Predicted) [6]

Synthesis of 12-Hydroxydodecanoic Acid

The production of 12-HDA can be achieved through both chemical and biotechnological routes.
While chemical synthesis often involves multi-step processes with harsh reaction conditions,
enzymatic and whole-cell biocatalysis offer a more sustainable and highly selective alternative.

Biotechnological Synthesis

The biosynthesis of 12-HDA typically involves the w-hydroxylation of dodecanoic acid (lauric
acid) using microorganisms or isolated enzymes. Cytochrome P450 monooxygenases are
particularly effective for this terminal hydroxylation.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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